Cas no 2770518-05-1 (Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-3-(prop-2-en-1-yl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-3-(prop-2-en-1-yl)azetidine-1-carboxylate
• CAS No: 2770518-05-1
• MF: C₁₆H₂₈N₂O₄
• MW: 312.404524803162
• CID: 6396765
• PubChem ID: 165993381
• Update Time: 2025-06-22

Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-3-(prop-2-en-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2770518-05-1
• tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-3-(prop-2-en-1-yl)azetidine-1-carboxylate
• EN300-37397109
• Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-3-(prop-2-en-1-yl)azetidine-1-carboxylate

• Inchi： 1S/C16H28N2O4/c1-8-9-16(17-12(19)21-14(2,3)4)10-18(11-16)13(20)22-15(5,6)7/h8H,1,9-11H2,2-7H3,(H,17,19)
• InChI Key： JANUXVHSQMBDTE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CC=C)(C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 312.20490738g/mol
• Monoisotopic Mass: 312.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.9Ų

Additional information on Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-3-(prop-2-en-1-yl)azetidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-3-(prop-2-en-1-yl)azetidine-1-carboxylate (CAS No. 2770518-05-1)

In the realm of synthetic organic chemistry, Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-3-(prop-2-en-1-yl)azetidine-1-carboxylate (CAS No. 2770518-05-1) stands out as a versatile intermediate with significant applications in pharmaceutical research and drug development. This compound, characterized by its azetidine core and dual tert-butoxycarbonyl (Boc) protecting groups, is a critical building block for the synthesis of complex molecules. Its unique structure, featuring a prop-2-en-1-yl side chain, enables diverse functionalization, making it a valuable tool for medicinal chemists.

The growing interest in nitrogen-containing heterocycles like azetidines has propelled research into compounds such as Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-3-(prop-2-en-1-yl)azetidine-1-carboxylate. These structures are pivotal in designing bioactive molecules, particularly in the development of kinase inhibitors and protease-targeting drugs. Recent trends in AI-driven drug discovery and fragment-based drug design have further highlighted the importance of such intermediates, as they offer modularity and ease of derivatization.

From a synthetic perspective, the Boc-protected azetidine scaffold in this compound provides stability during multi-step reactions, a feature highly sought after in peptide mimetics and small-molecule therapeutics. The allyl group (prop-2-en-1-yl) introduces additional reactivity, allowing for cross-coupling reactions or click chemistry modifications—key techniques in modern bioconjugation and labeling strategies. Researchers frequently search for "Boc-protected azetidine derivatives" or "allyl-functionalized heterocycles," reflecting the compound's relevance in contemporary workflows.

Environmental and regulatory considerations also play a role in the popularity of Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-3-(prop-2-en-1-yl)azetidine-1-carboxylate. Unlike some reactive intermediates, this compound exhibits favorable handling properties, aligning with the pharmaceutical industry's shift toward green chemistry principles. Its compatibility with flow chemistry setups—a hot topic in process optimization—further enhances its utility for scalable production.

Analytical characterization of this compound typically involves NMR spectroscopy and mass spectrometry, with particular attention to the stereochemistry at the 3-position of the azetidine ring. The presence of both Boc groups creates distinct spectroscopic signatures, aiding in purity assessment—a common concern for researchers querying "how to verify Boc-protected compound purity."

Looking ahead, the demand for Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-3-(prop-2-en-1-yl)azetidine-1-carboxylate is expected to rise alongside advancements in targeted protein degradation (e.g., PROTACs) and covalent drug discovery. Its structural features align perfectly with these cutting-edge approaches, offering handles for linker attachment or warhead incorporation. This positions the compound as a strategic asset in tackling "undruggable" targets, a major focus area in 2024's pharmaceutical R&D landscape.